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Compound of Interest

Compound Name: N-Propargylphthalimide

Cat. No.: B182069 Get Quote

CAS Number: 7223-50-9

IUPAC Name: 2-(Prop-2-yn-1-yl)isoindole-1,3-dione

This technical guide provides a comprehensive overview of N-Propargylphthalimide, a

molecule of interest in medicinal chemistry and drug development. The document details its

chemical properties, synthesis, and explores its potential biological activities based on research

into related compounds. This guide is intended for researchers, scientists, and professionals in

the field of drug discovery and development.

Chemical and Physical Properties
N-Propargylphthalimide is a solid, beige to orange powder with the following key properties:
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Property Value Reference

Molecular Formula C₁₁H₇NO₂ [1]

Molecular Weight 185.18 g/mol [1]

Melting Point 148-152 °C [1]

Form Solid [1]

Assay 97% [1]

InChI Key
PAZCLCHJOWLTGA-

UHFFFAOYSA-N
[1]

SMILES String
O=C1N(CC#C)C(=O)c2ccccc1

2
[1]

Synthesis of N-Propargylphthalimide
A common and efficient method for the synthesis of N-Propargylphthalimide involves the

reaction of potassium phthalimide with propargyl bromide in a suitable solvent.

Experimental Protocol:
Materials:

Potassium phthalimide

Propargyl bromide

Anhydrous Dimethylformamide (DMF)

Ethyl acetate

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate

Petroleum ether
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Procedure:

Dissolve potassium phthalimide and propargyl bromide in anhydrous DMF in a round-bottom

flask under an inert atmosphere.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into cold water to precipitate the crude product.

Collect the precipitate by filtration and wash it thoroughly with water.

Dry the crude product under vacuum.

For further purification, the crude product can be recrystallized from a suitable solvent

system, such as a mixture of petroleum ether and ethyl acetate, or purified by column

chromatography.

Potential Biological Activities and Mechanisms of
Action
While specific research on the biological activities of N-Propargylphthalimide is limited, the

structural motifs it contains—a phthalimide group and a propargylamine moiety—are present in

numerous biologically active molecules. This suggests potential therapeutic applications for N-
Propargylphthalimide and its derivatives.

Potential Anti-Inflammatory Activity
Phthalimide derivatives have been investigated for their anti-inflammatory properties. Some of

these compounds have been shown to inhibit the production of pro-inflammatory cytokines by

modulating key signaling pathways. One such pathway is the Nuclear Factor-kappa B (NF-κB)

signaling cascade, a central regulator of inflammation. The proposed mechanism involves the

inhibition of IκBα degradation, which prevents the translocation of NF-κB into the nucleus and

subsequent transcription of inflammatory genes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b182069?utm_src=pdf-body
https://www.benchchem.com/product/b182069?utm_src=pdf-body
https://www.benchchem.com/product/b182069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Anti-inflammatory Mechanism via NF-κB Pathway
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Caption: Hypothesized anti-inflammatory action of N-Propargylphthalimide.
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Potential Anticancer Activity
The phthalimide scaffold is present in several anticancer drugs, and numerous derivatives have

demonstrated cytotoxic effects against various cancer cell lines. One of the key signaling

pathways often implicated in cancer is the mTOR (mammalian target of rapamycin) pathway,

which regulates cell growth, proliferation, and survival. N-Hydroxyphthalimide, a related

compound, has been shown to suppress the mTOR signaling pathway, leading to cell cycle

arrest and apoptosis.[2] It is plausible that N-Propargylphthalimide could exert similar effects.
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Potential Anticancer Mechanism via mTOR Pathway
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Caption: Hypothesized anticancer action of N-Propargylphthalimide.
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Potential Neuroprotective Effects
Propargylamines are a class of compounds known for their neuroprotective properties, with

some being used in the treatment of neurodegenerative diseases. Their mechanism of action

often involves the inhibition of monoamine oxidase B (MAO-B) and the prevention of

mitochondrial dysfunction. By inhibiting MAO-B, propargylamines can increase the levels of

dopamine in the brain. Furthermore, they have been shown to protect mitochondria by

preventing the opening of the mitochondrial permeability transition pore (mPTP), which is a key

event in apoptotic cell death. This leads to the stabilization of the mitochondrial membrane

potential and the induction of anti-apoptotic proteins like Bcl-2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Neuroprotective Workflow
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Caption: Hypothesized neuroprotective action of N-Propargylphthalimide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b182069?utm_src=pdf-body-img
https://www.benchchem.com/product/b182069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Future Directions
N-Propargylphthalimide is a readily synthesizable molecule that incorporates two

pharmacologically relevant moieties. While direct biological data for this specific compound is

not extensively available, the known activities of related phthalimide and propargylamine

derivatives suggest its potential as a lead compound for the development of novel therapeutics,

particularly in the areas of inflammation, cancer, and neurodegenerative diseases. Further

research is warranted to elucidate the specific biological targets and mechanisms of action of

N-Propargylphthalimide and to explore the therapeutic potential of its derivatives. This would

involve in vitro screening against various cell lines and enzyme assays, followed by in vivo

studies in relevant disease models to validate its efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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